Cas no 1627-37-8 (5-Thioxo-3,4-dihydro-1,2,4-triazin-3(2H)-one)

• Product Name: 5-Thioxo-3,4-dihydro-1,2,4-triazin-3(2H)-one
• CAS No: 1627-37-8
• MF: C₃H₃N₃OS
• MW: 129.140418291092
• MDL: MFCD00182966
• CID: 229456
• PubChem ID: 1416286
• Update Time: 2025-04-19

5-Thioxo-3,4-dihydro-1,2,4-triazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3(2H)-one,4,5-dihydro-5-thioxo-
• 5-sulfanylidene-2H-1,2,4-triazin-3-one
• 5-Thioxo-3,4-dihydro-1,2,4-triazin-3(2H)-one
• 5-thioxo-4,5-dihydro-1,2,4-triazin-3(2H)-one
• 5-Thioxo-4,5-dihydro-2H-[1,2,4]triazin-3-on
• 5-Thioxo-4,5-dihydro-2H-[1,2,4]triazin-3-one
• 6-aza-4-thiouracil
• F1207-0026
• Nsc38622
• 5-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-3-one
• SCHEMBL4492256
• NSC-38622
• AKOS002346537
• BAA62737
• MFCD00182966
• thioxo-1,2,4-triazinone
• SCHEMBL10848320
• 1627-37-8
• 5-Thioxo-4,5-dihydro-1,2,4-triazin-3(2H)-one #
• CS-0360858
• 1,2,4-Triazin-3(2H)-one, 4,5-dihydro-5-thioxo-
• DTXSID90362861
• FT-0708651
• DA-09598

• MDL： MFCD00182966
• Inchi： 1S/C3H3N3OS/c7-3-5-2(8)1-4-6-3/h1H,(H2,5,6,7,8)
• InChI Key： NAONSCLFUDKBCA-UHFFFAOYSA-N
• SMILES： S=C1C=NNC(N1)=O

Computed Properties

• Exact Mass: 129.00000
• Monoisotopic Mass: 129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.79
• Boiling Point: 431°Cat760mmHg
• Flash Point: 214.4°C
• Refractive Index: 1.812
• PSA: 93.63000
• LogP: -0.17250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines